N-((5-(thiophen-3-yl)furan-2-yl)methyl)benzo[b]thiophene-2-carboxamide

• IUPAC Name: N-[(5-thiophen-3-ylfuran-2-yl)methyl]-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C18H13NO2S2/c20-18(17-9-12-3-1-2-4-16(12)23-17)19-10-14-5-6-15(21-14)13-7-8-22-11-13/h1-9,11H,10H2,(H,19,20)
• InChI Key: ZEKRIKWIEDKASC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(S2)C(=O)NCC3=CC=C(O3)C4=CSC=C4
• Molecular Formula: C18H13NO2S2
• Molecular Weight: 339.4 g/mol

Description

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It’s considered a structural alert with the formula C4H4S. Thiophene and its derivatives have been reported to possess a wide range of therapeutic properties, including anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting, and anti-cancer.

Synthesis Analysis

The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists. Several synthetic methods to thiophene derivatives exist, including the Gewald, Paal–Knorr, Fiesselmann, and Hinsberg syntheses.

Molecular Structure Analysis

Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as a heteroatom with the formula C4H4S. The structure of thiophene allows it to easily react with electrophiles.

Chemical Reactions Analysis

Thiophene can undergo various types of reactions, including electrophilic, nucleophilic, and radical substitutions. The positional selectivity for electrophilic substitution in thiophene is influenced both by the heteroatom and by substituents on the ring.

Physical And Chemical Properties Analysis

Thiophene has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Medicinal Chemistry

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Anti-Inflammatory Properties

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Antimicrobial Properties

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Anticancer Properties

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Industrial Chemistry and Material Science

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Organic Semiconductors

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Organic Field-Effect Transistors (OFETs)

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Organic Light-Emitting Diodes (OLEDs)

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Mechanism of Action

While specific information on the mechanism of action of “N-((5-(thiophen-3-yl)furan-2-yl)methyl)benzo[b]thiophene-2-carboxamide” is not available, thiophene derivatives in general have been shown to exhibit a variety of biological effects, including antimicrobial activity.

Future Directions

The synthesis and investigation of new structural prototypes of thiophene derivatives with more effective pharmacological activity is a topic of interest for medicinal chemists. As health problems become increasingly serious, there is an urgent requirement for scientists to design and discover new drug molecules.